Cas no 129825-11-2 (1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one)
129825-11-2 structure
Product Name:1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one
CAS No:129825-11-2
MF:C9H6ClF3O
MW:222.591552257538
MDL:MFCD03094146
CID:91660
PubChem ID:253660127
Update Time:2025-04-18
1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4'-Chloro-3'-(trifluoromethyl)acetophenone
- 1-[4-chloro-3-(trifluoromethyl)phenyl]Ethanone
- 5-Acetyl-2-chlorobenzotrifluoride
- 4-CHLORO-3-(TRIFLUOROMETHYL)ACETOPHENONE
- 1-(4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL)ETHANONE
- 5-Acetyl-2-chlorobenzotrifluoride, 1-[4-Chloro-3-(trifluoromethyl)phenyl]ethan-1-one
- 1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one
- 1-(4-chloro-3-trifluoromethylphenyl)ethanone
- SY032574
- 3-(trifluoromethyl)-4-chloroacetophenone
- AC-3637
- PS-7813
- 4 inverted exclamation mark -Chloro-3 inverted exclamation mark -(trifluoromethyl)acetophenone
- C2821
- EN300-115183
- A19702
- Ethanone, 1-[4-chloro-3-(trifluoromethyl)phenyl]-
- CS-W013110
- DTXSID40378750
- AKOS015850041
- Ethanone,1-[4-chloro-3-(trifluoromethyl)phenyl]-
- SCHEMBL76697
- 4'-chloro-3'-(trifluoromethyl)acetophenone, AldrichCPR
- Z1269124713
- AM61756
- MFCD03094146
- 3'-(trifluoromethyl)-4'-chloroacetophenone
- FT-0643117
- 129825-11-2
- DB-041935
- 4\\'-Chloro-3\\'-(trifluoromethyl)acetophenone
-
- MDL: MFCD03094146
- Inchi: 1S/C9H6ClF3O/c1-5(14)6-2-3-8(10)7(4-6)9(11,12)13/h2-4H,1H3
- InChI Key: UYNMUXTXDHJBEN-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C)=O)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 222.00600
- Monoisotopic Mass: 222.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Yellow crystalline powder
- Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 60.0 to 64.0 deg-C
- Boiling Point: 236.6±35.0 ºC (760 Torr),
- Flash Point: 96.9±25.9 ºC,
- Refractive Index: 1.466
- Solubility: Almost insoluble (0.076 g/l) (25 º C),
- PSA: 17.07000
- LogP: 3.56140
- Solubility: Insoluble in water
1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
-
Warning Statement:
P261,P305
P351
P338,P302
P352,P321,P405,P501a - Hazard Category Code: 22-36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Packing Group:I
- Risk Phrases:R22; R36/37/38
- Packing Group:I
- HazardClass:IRRITANT
- PackingGroup:I
1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000046-250mg |
4'-Chloro-3'-(trifluoromethyl)acetophenone |
129825-11-2 | 97% | 250mg |
470.40 USD | 2021-06-21 | |
| Alichem | A015000046-500mg |
4'-Chloro-3'-(trifluoromethyl)acetophenone |
129825-11-2 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015000046-1g |
4'-Chloro-3'-(trifluoromethyl)acetophenone |
129825-11-2 | 97% | 1g |
1,579.40 USD | 2021-06-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C122009-100g |
1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one |
129825-11-2 | 98% | 100g |
¥1040.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C122009-1g |
1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one |
129825-11-2 | 98% | 1g |
¥38.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C122009-25g |
1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one |
129825-11-2 | 98% | 25g |
¥366.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C122009-5g |
1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one |
129825-11-2 | 98% | 5g |
¥86.90 | 2023-09-03 | |
| TRC | C596570-50mg |
4'-Chloro-3'-(trifluoromethyl)acetophenone |
129825-11-2 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596570-100mg |
4'-Chloro-3'-(trifluoromethyl)acetophenone |
129825-11-2 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C596570-500mg |
4'-Chloro-3'-(trifluoromethyl)acetophenone |
129825-11-2 | 500mg |
$ 80.00 | 2022-06-06 |
1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
129825-11-2 (1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one) Related Products
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